Cas no 577780-25-7 (2-(1H-1,2,3-triazol-1-yl)propan-1-ol)

• Product Name: 2-(1H-1,2,3-triazol-1-yl)propan-1-ol
• CAS No: 577780-25-7
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD30093583
• CID: 4655398
• PubChem ID: 23033744
• Update Time: 2024-03-01

2-(1H-1,2,3-triazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-ethanol, β-methyl-
• 2-(1H-1,2,3-triazol-1-yl)propan-1-ol

• MDL： MFCD30093583
• Inchi： 1S/C5H9N3O/c1-5(4-9)8-3-2-6-7-8/h2-3,5,9H,4H2,1H3
• InChI Key： FKXBZURRKSMLQC-UHFFFAOYSA-N
• SMILES： OCC(C)N1C=CN=N1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles